Cas no 86667-23-4 ((3aR,5aS,12bS,12cR)-1-methyl-2,3,3a,5a,12b,12c-hexahydro[1,3]dioxolo[6,7]isochromeno[3,4-g]indol-7(1H)-one)

• Product name: (3aR,5aS,12bS,12cR)-1-methyl-2,3,3a,5a,12b,12c-hexahydro[1,3]dioxolo[6,7]isochromeno[3,4-g]indol-7(1H)-one
• CAS No: 86667-23-4
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 1854858
• PubChem ID: 158983

(3aR,5aS,12bS,12cR)-1-methyl-2,3,3a,5a,12b,12c-hexahydro[1,3]dioxolo[6,7]isochromeno[3,4-g]indol-7(1H)-one Chemical and Physical Properties

Names and Identifiers

• (3aR,5aS,12bS,12cR)-1-methyl-2,3,3a,5a,12b,12c-hexahydro[1,3]dioxolo[6,7]isochromeno[3,4-g]indol-7(1H)-one
• 86667-23-4
• Clivonidine
• (1,3)Dioxolo(6,7)(2)benzopyrano(3,4-g)indol-7(1H)-one,2,3,3a,5a,12b,12c-hexahydro-1-methyl-, (3aR,5aS,12bS,12cR)-
• 1-Methyl-2,3,3a,5a,12b,12c-hexahydro-10H-[1,3]dioxolo[6,7][2]benzopyrano[3,4-g]indol-7(1H)-one
• DTXSID001007003
• Anhydroclivonine
• (2S,3R,7R,10S)-4-methyl-11,16,18-trioxa-4-azapentacyclo(11.7.0.02,10.03,7.015,19)icosa-1(20),8,13,15(19)-tetraen-12-one
• (2S,3R,7R,10S)-4-methyl-11,16,18-trioxa-4-azapentacyclo[11.7.0.02,10.03,7.015,19]icosa-1(20),8,13,15(19)-tetraen-12-one

• Inchi： InChI=1S/C17H17NO4/c1-18-5-4-9-2-3-12-15(16(9)18)10-6-13-14(21-8-20-13)7-11(10)17(19)22-12/h2-3,6-7,9,12,15-16H,4-5,8H2,1H3/t9-,12-,15+,16+/m0/s1
• InChI Key： JURSEYXUEPDEHA-QVBPEQDCSA-N
• SMILES： CN1CCC2C1C3C(C=C2)OC(=O)C4=CC5=C(C=C34)OCO5

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Homolycorine-type amaryllidaceae alkaloids